Cas no 477229-58-6 (7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477229-58-6
• MF: C₂₆H₂₀Cl₂N₄
• MW: 459.36980342865
• CID: 6225421
• PubChem ID: 4446860
• Update Time: 2025-08-03

7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• 7-(3-chloro-4-methylphenyl)-N-(3-chlorobenzyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7-(3-chloro-4-methylphenyl)-N-[(3-chlorophenyl)methyl]-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• F0532-0385
• 7-(3-chloro-4-methylphenyl)-N-[(3-chlorophenyl)methyl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• SR-01000568376
• AKOS001580587
• 477229-58-6
• SR-01000568376-1

• Inchi： 1S/C26H20Cl2N4/c1-17-10-11-21(13-23(17)28)32-15-22(19-7-3-2-4-8-19)24-25(30-16-31-26(24)32)29-14-18-6-5-9-20(27)12-18/h2-13,15-16H,14H2,1H3,(H,29,30,31)
• InChI Key： WGSRREMPUDRMQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C=C(C2C=CC=CC=2)C2=C(N=CN=C12)NCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 458.1065020g/mol
• Monoisotopic Mass: 458.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 42.7Ų

Additional information on 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Introduction to 7-(3-Chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477229-58-6)

7-(3-Chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477229-58-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is characterized by a central pyrrolopyrimidine core substituted with various functional groups. The presence of the 3-chloro-4-methylphenyl and 3-chlorophenylmethyl substituents imparts unique chemical and biological properties to the molecule. These substituents are crucial for modulating the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

In addition to its antiviral properties, 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has also been studied in detail. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it a promising candidate for further development as a therapeutic agent.

Safety and toxicity assessments are essential for any potential drug candidate. Initial toxicity studies have indicated that 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is well-tolerated at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its long-term safety and efficacy.

The synthesis of 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been optimized using modern synthetic methods. These methods involve multi-step reactions that yield high purity products with good overall yields. The availability of efficient synthetic routes is crucial for scaling up production for clinical trials and commercialization.

In conclusion, 7-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amnine (CAS No. 477229-58-6) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Ongoing research continues to explore its full potential and refine its properties for clinical applications.